GSK2795039
GSK2795039
GSK2795039 is an inhibitor of NADPH oxidase 2 (NOX2; IC50 = 0.269 µM). It is selective for NOX2 over NOX1, -3, -4, and -5 (IC50s = >1,000 µM for all), as well as xanthine oxidase and PKCβ (IC50s = 28.8 and 10 µM, respectively). GSK2795039 inhibits NOX2-mediated production of reactive oxygen species (ROS) and NADPH depletion in cell-free assays (IC50s = 0.537 and 0.251 µM, respectively). In vivo, GSK2795039 (100 mg/kg) reduces serum levels of amylase, a marker for pancreatic cell necrosis, in a gp91phox knockout mouse model of acute pancreatitis. GSK2795039 also inhibits brain NOX2 activity, decreases neurite shortening and apoptosis, and attenuates neurological deficits in a mouse model of weight drop-induced traumatic brain injury (TBI).
GSK2795039 is the first small molecule NADPH oxidase 2 (NOX2) inhibitor.
GSK2795039 is the first small molecule NADPH oxidase 2 (NOX2) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
1415925-18-6
VCID:
VC0529398
InChI:
InChI=1S/C23H26N6O2S/c1-15(2)29-14-18(17-6-5-16-8-11-27(3)20(16)13-17)22-19(7-10-24-23(22)29)26-32(30,31)21-9-12-28(4)25-21/h5-7,9-10,12-15H,8,11H2,1-4H3,(H,24,26)
SMILES:
CC(C)N1C=C(C2=C(C=CN=C21)NS(=O)(=O)C3=NN(C=C3)C)C4=CC5=C(CCN5C)C=C4
Molecular Formula:
C23H26N6O2S
Molecular Weight:
450.56
GSK2795039
CAS No.: 1415925-18-6
Cat. No.: VC0529398
Molecular Formula: C23H26N6O2S
Molecular Weight: 450.56
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | GSK2795039 is an inhibitor of NADPH oxidase 2 (NOX2; IC50 = 0.269 µM). It is selective for NOX2 over NOX1, -3, -4, and -5 (IC50s = >1,000 µM for all), as well as xanthine oxidase and PKCβ (IC50s = 28.8 and 10 µM, respectively). GSK2795039 inhibits NOX2-mediated production of reactive oxygen species (ROS) and NADPH depletion in cell-free assays (IC50s = 0.537 and 0.251 µM, respectively). In vivo, GSK2795039 (100 mg/kg) reduces serum levels of amylase, a marker for pancreatic cell necrosis, in a gp91phox knockout mouse model of acute pancreatitis. GSK2795039 also inhibits brain NOX2 activity, decreases neurite shortening and apoptosis, and attenuates neurological deficits in a mouse model of weight drop-induced traumatic brain injury (TBI). GSK2795039 is the first small molecule NADPH oxidase 2 (NOX2) inhibitor. |
|---|---|
| CAS No. | 1415925-18-6 |
| Molecular Formula | C23H26N6O2S |
| Molecular Weight | 450.56 |
| IUPAC Name | 1-methyl-N-[3-(1-methyl-2,3-dihydroindol-6-yl)-1-propan-2-ylpyrrolo[2,3-b]pyridin-4-yl]pyrazole-3-sulfonamide |
| Standard InChI | InChI=1S/C23H26N6O2S/c1-15(2)29-14-18(17-6-5-16-8-11-27(3)20(16)13-17)22-19(7-10-24-23(22)29)26-32(30,31)21-9-12-28(4)25-21/h5-7,9-10,12-15H,8,11H2,1-4H3,(H,24,26) |
| Standard InChI Key | FMWVTCZKCXPKFW-UHFFFAOYSA-N |
| SMILES | CC(C)N1C=C(C2=C(C=CN=C21)NS(=O)(=O)C3=NN(C=C3)C)C4=CC5=C(CCN5C)C=C4 |
| Appearance | Solid powder |
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